Methyl 3-[(4-chloro-3-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate

• Molecular Formula: C20H21ClN2O4
• Molecular Weight: 388.8 g/mol
• IUPAC Name: methyl 3-[(4-chloro-3-methylbenzoyl)amino]-4-morpholin-4-ylbenzoate
• InChI: InChI=1S/C20H21ClN2O4/c1-13-11-14(3-5-16(13)21)19(24)22-17-12-15(20(25)26-2)4-6-18(17)23-7-9-27-10-8-23/h3-6,11-12H,7-10H2,1-2H3,(H,22,24)
• InChI Key: HWPSEVBJWIHYFA-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)N3CCOCC3)Cl

Description

Methyl 3-[(4-chloro-3-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate is a chemical compound with potential applications in scientific research. It is commonly referred to as CMH-1 and belongs to the class of benzoylphenylurea compounds. CMH-1 has been found to have antitumor properties and can potentially be used in cancer treatment.

Mechanism of Action

The mechanism of action of CMH-1 is not fully understood. However, it has been suggested that it inhibits the activity of the proteasome, a cellular complex that is responsible for degrading proteins. By inhibiting the proteasome, CMH-1 can cause the accumulation of proteins in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
CMH-1 has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. CMH-1 has also been found to inhibit the growth and proliferation of cancer cells. Additionally, it has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using CMH-1 in lab experiments is its potential to inhibit the growth of cancer cells. This makes it a valuable tool for studying cancer biology and developing new cancer therapies. However, one limitation of using CMH-1 is that its mechanism of action is not fully understood. This can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on CMH-1. One area of interest is understanding its mechanism of action. By understanding how CMH-1 inhibits the proteasome, researchers may be able to develop more effective cancer therapies. Another area of interest is testing the efficacy of CMH-1 in animal models of cancer. This will provide valuable information on the safety and effectiveness of CMH-1 as a potential cancer treatment. Finally, researchers may investigate the potential of CMH-1 in combination with other cancer therapies, such as chemotherapy or radiation therapy.

Synthesis Methods

The synthesis of CMH-1 involves a series of chemical reactions. The starting material is 4-chloro-3-methylbenzoic acid, which is reacted with thionyl chloride to form 4-chloro-3-methylbenzoyl chloride. The benzoyl chloride is then reacted with 4-aminobenzoic acid to form 3-[(4-chloro-3-methylbenzoyl)amino]benzoic acid. The final step involves the reaction of 3-[(4-chloro-3-methylbenzoyl)amino]benzoic acid with morpholine and methyl chloroformate to form CMH-1.

Scientific Research Applications

CMH-1 has been found to have potential applications in scientific research, particularly in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. CMH-1 has also been found to induce cell death in cancer cells, making it a promising candidate for cancer therapy.